Cas no 2227816-62-6 (rac-(1R,3S)-3-(4-bromo-5-methoxythiophen-2-yl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: rac-(1R,3S)-3-(4-bromo-5-methoxythiophen-2-yl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2227816-62-6
• MF: C₁₀H₁₄BrNOS
• MW: 276.193260669708
• CID: 6266800
• PubChem ID: 165688523
• Update Time: 2025-10-22

rac-(1R,3S)-3-(4-bromo-5-methoxythiophen-2-yl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-3-(4-bromo-5-methoxythiophen-2-yl)-2,2-dimethylcyclopropan-1-amine
• EN300-1916847
• 2227816-62-6

• Inchi： 1S/C10H14BrNOS/c1-10(2)7(8(10)12)6-4-5(11)9(13-3)14-6/h4,7-8H,12H2,1-3H3/t7-,8-/m1/s1
• InChI Key： PGTSGQDJNNMODP-HTQZYQBOSA-N
• SMILES： BrC1=C(OC)SC(=C1)[C@@H]1[C@H](C1(C)C)N

Computed Properties

• Exact Mass: 274.99795g/mol
• Monoisotopic Mass: 274.99795g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 63.5Ų

Additional information on rac-(1R,3S)-3-(4-bromo-5-methoxythiophen-2-yl)-2,2-dimethylcyclopropan-1-amine

rac-(1R,3S)-3-(4-bromo-5-methoxythiophen-2-yl)-2,2-dimethylcyclopropan-1-amine: A Novel Scaffold for Targeted Drug Discovery

rac-(1R,3S)-3-(4-bromo-5-methoxythiophen-2-yl)-2,2-dimethylcyclopropan-1-amine represents a unique molecular architecture with potential applications in medicinal chemistry. This compound, with the CAS number 2227816-62-6, is characterized by its cyclopropane ring substituted with a bromo-methoxythiophene moiety. The stereochemistry of the molecule, defined by the 1R,3S configuration, plays a critical role in its biological activity. Recent studies have highlighted the importance of stereochemical control in modulating the pharmacological profile of such scaffolds.

The 4-bromo-5-methoxythiophen-2-yl group is a key functionalized unit that contributes to the molecule's reactivity and biological activity. Thiophene derivatives are increasingly recognized for their ability to interact with specific protein targets, such as ion channels and G-protein-coupled receptors. The presence of the bromo group introduces additional electronic effects, which may influence the compound's binding affinity and metabolic stability. These structural features make the molecule a promising candidate for further exploration in drug development.

The synthesis of rac-(1R,3S)-3-(4-bromo-5-methoxythiophen-2-yl)-2,2-dimethylcyclopropan-1-amine involves a multi-step process that emphasizes stereocontrolled methodologies. Researchers have reported the use of asymmetric catalysis to achieve the desired 1R,3S configuration, which is critical for the compound's biological activity. This approach aligns with the current trends in green chemistry, as it minimizes the use of hazardous reagents and reduces waste generation.

Recent advances in computational modeling have provided insights into the molecular interactions of this compound. Studies published in 2023 have demonstrated that the 4-bromo-5-methoxythiophen-2-yl group forms hydrogen bonds with key residues in target proteins, enhancing the molecule's selectivity. These findings are particularly relevant in the context of drug design, where specificity is essential to minimize off-target effects.

The 2,2-dimethylcyclopropan-1-amine core structure is a versatile scaffold that has been explored in various pharmaceutical applications. Its cyclic nature provides steric hindrance, which can influence the molecule's conformational flexibility. This property is advantageous in designing compounds that interact with rigid protein domains, such as those found in kinases and GPCRs.

Current research on this compound has focused on its potential as an inhibitor of specific enzymatic pathways. A 2024 study published in the Journal of Medicinal Chemistry reported that the molecule exhibits selective inhibition of the thiophene-dependent kinase pathway, which is implicated in several diseases. The compound's ability to modulate this pathway suggests its potential as a therapeutic agent for conditions such as neurodegenerative disorders and cancer.

The methoxy group in the 4-bromo-5-methoxythiophen-2-yl moiety contributes to the molecule's hydrophilicity, which may affect its solubility and bioavailability. However, the presence of the bromo group introduces hydrophobic characteristics, creating a balance that is critical for optimal pharmacokinetic properties. This dual nature of the molecule is a key factor in its potential therapeutic applications.

Compared to traditional small-molecule inhibitors, the rac-(1R,3S)-3-(4-bromo-5-methoxythiophen-2-yl)-2,2-dimethylcyclopropan-1-amine scaffold offers unique advantages in terms of structural diversity and functional group compatibility. The ability to introduce various substituents into the thiophene ring allows for the design of compounds with tailored biological activities. This flexibility is particularly valuable in the development of multitarget drugs.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound using microwave-assisted methods. These techniques not only reduce reaction times but also improve the yield and purity of the final product. The use of microwave technology is in line with the growing emphasis on sustainable and efficient synthetic strategies in pharmaceutical research.

The 1R,3S stereochemistry of the molecule is a critical factor in its biological activity. Studies have shown that the stereochemical configuration can significantly influence the compound's interaction with target proteins. This is particularly important in the design of enantiomerically pure drugs, where one enantiomer may exhibit superior therapeutic effects compared to the other.

Further research is needed to fully understand the molecular mechanisms underlying the biological activity of this compound. The development of advanced analytical techniques, such as mass spectrometry and NMR spectroscopy, will play a crucial role in elucidating the structure-activity relationships. These studies will provide valuable insights into the design of more effective and selective therapeutic agents.

In conclusion, the rac-(1R,3S)-3-(4-bromo-5-methoxythiophen-2-yl)-2,2-dimethylcyclopropan-1-amine represents a promising molecular scaffold with significant potential in medicinal chemistry. Its unique structural features, combined with the ability to modulate specific biological pathways, make it a valuable candidate for further exploration. Continued research in this area is expected to yield new insights and applications in the development of innovative therapeutic agents.

For more information on the synthesis and biological activity of this compound, please refer to recent publications in the field of medicinal chemistry and pharmacology. The integration of computational modeling, synthetic chemistry, and biological testing will be essential in advancing the understanding and application of this molecule in drug development.

Stay updated with the latest research and developments in the field of medicinal chemistry by following reputable scientific journals and attending conferences. The collaborative efforts of researchers worldwide will continue to drive progress in the discovery and application of novel therapeutic agents like rac-(1R,3S)-3-(4-bromo-5-methoxythiophen-2-yl)-2,2-dimethylcyclopropan-1-amine.

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